Cas no 1806531-67-8 (4,5-Bis(trifluoromethyl)-2-methoxypyridine)

• Product Name: 4,5-Bis(trifluoromethyl)-2-methoxypyridine
• CAS No: 1806531-67-8
• MF: C₈H₅F₆NO
• MW: 245.121823072433
• CID: 4908825
• Update Time: 2025-05-19

4,5-Bis(trifluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4,5-Bis(trifluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H5F6NO/c1-16-6-2-4(7(9,10)11)5(3-15-6)8(12,13)14/h2-3H,1H3
• InChI Key： VQNZTRFDUKRNRQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=CC=1C(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 238
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1

Additional information on 4,5-Bis(trifluoromethyl)-2-methoxypyridine

Introduction to 4,5-Bis(trifluoromethyl)-2-methoxypyridine (CAS No. 1806531-67-8)

4,5-Bis(trifluoromethyl)-2-methoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806531-67-8, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in medicinal chemistry. The presence of multiple functional groups, including methoxy and trifluoromethyl substituents, imparts unique electronic and steric properties to the molecule, making it a valuable scaffold for drug discovery and material science applications.

The trifluoromethyl group is particularly noteworthy due to its ability to modulate metabolic stability, lipophilicity, and binding affinity in biological targets. In recent years, the incorporation of trifluoromethyl groups into pharmaceutical molecules has been extensively studied for its potential to enhance pharmacokinetic profiles. For instance, drugs such as osimertinib and dabrafenib utilize trifluoromethyl moieties to improve their efficacy and resistance profiles against targeted therapies. Similarly, the methoxy group in 4,5-Bis(trifluoromethyl)-2-methoxypyridine can serve as a critical pharmacophore for interactions with biological receptors, influencing both potency and selectivity.

From a synthetic chemistry perspective, 4,5-Bis(trifluoromethyl)-2-methoxypyridine represents an intriguing building block for constructing more complex molecules. The pyridine core provides a versatile platform for further functionalization through various organic transformations, including nucleophilic substitution, metal-catalyzed coupling reactions, and palladium-mediated cross-coupling processes. These synthetic strategies have been leveraged in the development of novel agrochemicals and pharmaceuticals targeting neurological disorders, infectious diseases, and cancer.

Recent advancements in computational chemistry have further highlighted the significance of 4,5-Bis(trifluoromethyl)-2-methoxypyridine in drug design. Molecular modeling studies have demonstrated that the trifluoromethyl groups can enhance binding interactions with protease enzymes by increasing hydrophobicity and reducing desolvation penalties. This insight has been particularly relevant in the design of inhibitors for enzymes involved in viral replication and bacterial resistance mechanisms. Additionally, the methoxy group has been shown to influence ligand conformational flexibility, which can be exploited to optimize drug-receptor interactions.

In the realm of agrochemicals, derivatives of 4,5-Bis(trifluoromethyl)-2-methoxypyridine have been explored for their potential as intermediates in the synthesis of herbicides and fungicides. The trifluoromethyl substituents contribute to enhanced environmental stability while maintaining efficacy against resistant plant pathogens. For example, pyridine-based compounds have been reported to exhibit potent activity against phytopathogenic fungi by interfering with essential metabolic pathways. Such findings underscore the compound's versatility as a lead structure in crop protection chemistry.

The pharmaceutical industry has also recognized the therapeutic potential of 4,5-Bis(trifluoromethyl)-2-methoxypyridine derivatives. Researchers have synthesized analogs targeting central nervous system (CNS) disorders, where pyridine scaffolds are known to cross the blood-brain barrier effectively. Preliminary studies suggest that modifications at the 4- and 5-positions with trifluoromethyl groups can enhance penetration into neural tissues while minimizing off-target effects. This aligns with broader trends in CNS drug development toward molecules with improved pharmacokinetic profiles.

Moreover, the compound's structural features make it a candidate for developing antiviral agents. The electron-withdrawing nature of trifluoromethyl groups can modulate viral protease activity by stabilizing transition states during catalysis. Collaborative efforts between medicinal chemists and virologists have led to promising candidates for treating RNA viruses by targeting key proteases essential for viral replication cycles. Such research highlights the compound's role in addressing emerging infectious diseases.

Sustainability considerations have also driven innovation in the synthesis of 4,5-Bis(trifluoromethyl)-2-methoxypyridine. Green chemistry principles emphasize minimal waste generation and energy efficiency during production processes. Recent reports detail catalytic methods for introducing trifluoromethyl groups using sustainable fluorinating agents derived from renewable resources. These advancements not only reduce environmental impact but also lower production costs through optimized reaction conditions.

The analytical characterization of 4,5-Bis(trifluoromethyl)-2-methoxypyridine is another critical aspect of its study. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography provide definitive structural confirmation while allowing detailed elucidation of stereochemistry and conformational preferences. These techniques are essential for ensuring batch-to-batch consistency in industrial applications where purity is paramount.

In conclusion,4,5-Bis(trifluoromethyl)-2-methoxypyridine (CAS No. 1806531-67-8) exemplifies how strategic functionalization can yield compounds with broad utility across multiple sectors. Its role as a key intermediate in pharmaceuticals and agrochemicals underscores its importance in modern chemical research. As methodologies for synthesis and characterization continue to evolve,4, this compound will likely remain at the forefront of innovation-driven applications.